Cas no 1218-93-5 (2H-1-Benzothiopyran-7-sulfonamide,6-chloro-3,4-dihydro-2-methyl-, 1,1-dioxide)

• Product Name: 2H-1-Benzothiopyran-7-sulfonamide,6-chloro-3,4-dihydro-2-methyl-, 1,1-dioxide
• CAS No: 1218-93-5
• MF: C₁₀H₁₂ClNO₄S₂
• MW: 309.789579391479
• CID: 180702
• PubChem ID: 121408
• Update Time: 2025-04-19

2H-1-Benzothiopyran-7-sulfonamide,6-chloro-3,4-dihydro-2-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-7-sulfonamide,6-chloro-3,4-dihydro-2-methyl-, 1,1-dioxide
• 2H-1-Benzothiopyran-7-sulfonamide, 6-chloro-3,4-dihydro-2-methyl-,1,1-dioxide
• 6-Chloro-2-methyl-1,1-dioxo-1,2,3,4-tetrahydro-1-benzothiopyran-7-sulfonamide
• 1218-93-5
• DTXSID60923963

• Inchi： 1S/C10H12ClNO4S2/c1-6-2-3-7-4-8(11)10(18(12,15)16)5-9(7)17(6,13)14/h4-6H,2-3H2,1H3,(H2,12,15,16)
• InChI Key： BOLNHTWXOJURFW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)CCC(C)S2(=O)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 308.98976
• Monoisotopic Mass: 308.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 566.5°Cat760mmHg
• Flash Point: 296.4°C
• Refractive Index: 1.595
• PSA: 94.3